Cas no 872881-76-0 (9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy-)

• Product Name: 9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy-
• CAS No: 872881-76-0
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 657944
• PubChem ID: 66607162
• Update Time: 2025-04-19

9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy-
• 3-hydroxy-4,6-dimethoxyxanthen-9-one
• DTXSID80735429
• 3-HYDROXY-4,6-DIMETHOXY-9H-XANTHEN-9-ONE
• 872881-76-0
• SCHEMBL151859

• Inchi： 1S/C15H12O5/c1-18-8-3-4-9-12(7-8)20-14-10(13(9)17)5-6-11(16)15(14)19-2/h3-7,16H,1-2H3
• InChI Key： IBSCKEWUTXBPBJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC(=C(C1=2)OC)O)=O)OC

Computed Properties

• Exact Mass: 272.06847348g/mol
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones